Cas no 338409-78-2 (4-(3,5-Dioxothiomorpholin-4-yl)benzonitrile)

• Product Name: 4-(3,5-Dioxothiomorpholin-4-yl)benzonitrile
• CAS No: 338409-78-2
• MF: C₁₁H₈N₂O₂S
• MW: 232.258420944214
• MDL: MFCD00173227
• CID: 2192565
• Update Time: 2023-08-07

4-(3,5-Dioxothiomorpholin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(3,5-dioxo-4-thiomorpholinyl)-
• 4-(3,5-dioxothiomorpholin-4-yl)benzonitrile
• 4-(3,5-dioxo-1,4-thiazinan-4-yl)benzenecarbonitrile
• Oprea1_808837
• 4-(3,5-Dioxothiomorpholin-4-yl)benzonitrile

• MDL： MFCD00173227
• Inchi： 1S/C11H8N2O2S/c12-5-8-1-3-9(4-2-8)13-10(14)6-16-7-11(13)15/h1-4H,6-7H2
• InChI Key： QDGLXYFFLSYQOW-UHFFFAOYSA-N
• SMILES： S1CC(N(C(C1)=O)C1C=CC(C#N)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 336
• Topological Polar Surface Area: 86.5